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Compound of Interest

Compound Name: Troparil, (+)-

Cat. No.: B219778 Get Quote

This guide provides essential safety and logistical information for the handling of Troparil ((+)-

WIN 35,065-2), a synthetic phenyltropane-based stimulant used in scientific research.[1][2]

Due to its potent psychoactive nature and structural similarity to cocaine, coupled with a lack of

extensive toxicity data, a highly cautious approach is mandatory.[3][4] Adherence to these

procedural guidelines is critical for ensuring the safety of all laboratory personnel.

Hazard Overview and Quantitative Data
Troparil is a potent dopamine reuptake inhibitor, several times more potent than cocaine.[2]

While it is reported to be slightly less cardiotoxic than cocaine due to the absence of a

hydrolyzable ester linkage, the overall long-term health effects and exact toxic dosage in

humans have not been studied.[2][3] The Safety Data Sheet (SDS) for Troparil indicates a lack

of available data for aquatic toxicity.[5] Given this information gap, researchers must handle

Troparil as a substance with high potential for acute and chronic toxicity.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b219778?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51095921.htm
https://en.wikipedia.org/wiki/Troparil
https://m.psychonautwiki.org/wiki/Talk:Troparil
https://grokipedia.com/page/Troparil
https://en.wikipedia.org/wiki/Troparil
https://en.wikipedia.org/wiki/Troparil
https://m.psychonautwiki.org/wiki/Talk:Troparil
https://www.lookchem.com/sds74163-84-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b219778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₆H₂₁NO₂ [1]

Molar Mass 259.349 g·mol⁻¹ [2]

Boiling Point 350.2±42.0 °C (Predicted) [1]

Density 1.099±0.06 g/cm³ (Predicted) [1]

pKa 9.95±0.60 (Predicted) [1]

Melting Point 190 to 191 °C (374 to 376 °F) [2]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is the primary control measure to prevent exposure. The

following equipment is mandatory when handling Troparil, particularly in its solid (powder) form.

Gloves: Double-gloving is required. Use two pairs of chemical-resistant nitrile gloves.[6]

Inspect gloves for any signs of damage before use and change them immediately if

contamination is suspected.[7]

Eye and Face Protection: Wear chemical splash goggles that provide front, brow, and temple

protection.[8] When there is a significant risk of splashes or aerosol generation, a full-face

shield must be worn in addition to goggles.[9][10]

Body Protection: A professional lab coat is required. For procedures involving larger

quantities or with a higher risk of contamination, wear a disposable, chemical-resistant gown

over the lab coat.[9][11] Polyethylene-coated polypropylene or similar laminate materials are

recommended.[9]

Respiratory Protection: Due to the risk of inhaling potent airborne particles, a fit-tested

NIOSH-certified N95 or higher-rated respirator is essential, especially when handling the

powder outside of a containment enclosure.[9]

Footwear: Fully enclosed, chemical-resistant shoes must be worn at all times in the

laboratory.[6][7] Disposable shoe covers should be used if there is a risk of floor

contamination.
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Operational Plan: Step-by-Step Handling
Procedures
All handling of Troparil should occur within a designated area, such as a chemical fume hood

or a ventilated balance enclosure, to minimize exposure.[6][7]

Preparation
Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly read the Troparil

SDS.[5][6]

Designate Work Area: Cordon off and label a specific area for handling. Ensure a chemical

spill kit is readily accessible.

Assemble PPE: Gather all necessary PPE and inspect it for defects.[7]

Don PPE: Put on PPE in the following order: shoe covers, inner gloves, gown, respirator,

goggles/face shield, and finally, outer gloves.

Handling (Weighing and Aliquoting)
Work in Fume Hood: Perform all manipulations of solid Troparil within a certified chemical

fume hood to control aerosol generation.[6][12]

Use Proper Tools: Use dedicated spatulas and weighing papers.

Handle with Care: Open containers slowly and away from your face to prevent inhalation of

any airborne powder.[6]

Minimize Dust: Avoid any actions that could create dust, such as scraping or vigorous

shaking.[5]

Clean as You Go: Immediately clean any minor spills using appropriate procedures (see

Emergency Procedures).

Post-Handling
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Decontaminate: Wipe down the work surface, balance, and any equipment used with an

appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent. Dispose of cleaning

materials as hazardous waste.

Secure Compound: Tightly seal the primary container of Troparil and store it according to

institutional guidelines for controlled or potent substances.

Doff PPE: Remove PPE carefully to avoid self-contamination. Remove outer gloves first,

followed by the gown, face shield/goggles, and respirator. Remove inner gloves last. Wash

hands thoroughly with soap and water.[7]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately and seek medical

attention.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][7]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and plenty of water.[5][7]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[5]

Spills: Evacuate the area. Wear full PPE, including respiratory protection, to clean the spill.

Absorb liquid spills with an inert material. For solid spills, carefully sweep or vacuum (with

HEPA filter) the material into a designated hazardous waste container.[7]

Disposal Plan
All waste generated from handling Troparil, including contaminated PPE, weighing papers, and

cleaning materials, must be treated as hazardous chemical waste.[6]
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Segregate Waste: Collect all Troparil-contaminated waste in clearly labeled, sealed

hazardous waste containers. Do not mix with other waste streams.[6]

Follow Regulations: Troparil is classified as a Schedule II substance in the United States.[2]

All disposal must adhere strictly to institutional, local, and federal regulations for controlled

substances and hazardous waste.[13] Consult your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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